Cas no 849515-26-0 (N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 849515-26-0
• MF: C₁₄H₁₄Cl₂N₂O₂
• MW: 313.179161548615
• CID: 5460903
• PubChem ID: 4822955
• Update Time: 2025-06-09

N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide
• Z19744211

• Inchi： 1S/C14H14Cl2N2O2/c15-10-3-4-12(11(16)7-10)20-8-13(19)18-14(9-17)5-1-2-6-14/h3-4,7H,1-2,5-6,8H2,(H,18,19)
• InChI Key： BPUAFRLNJCXOAL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1(C#N)CCCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide

N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 849515-26-0): An Overview

N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 849515-26-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanocyclopentyl moiety and a dichlorophenoxy group. These structural elements contribute to its potential therapeutic applications and have been the subject of extensive studies in recent years.

The cyanocyclopentyl moiety is a key structural feature of this compound, providing it with distinct chemical properties. The presence of the cyano group (-CN) imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the cyclopentyl ring adds steric bulk and conformational rigidity, which can affect the compound's interactions with biological targets.

The dichlorophenoxy group is another critical component of the molecule. This functional group is known for its ability to enhance lipophilicity, which can improve the compound's cell membrane permeability and bioavailability. The presence of chlorine atoms also contributes to the overall electronic distribution, potentially affecting the compound's binding affinity to specific receptors or enzymes.

Recent research has focused on the potential therapeutic applications of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide. Studies have shown that this compound exhibits promising activity in various biological assays. For instance, it has been evaluated for its anti-inflammatory properties and has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide has also been investigated for its antitumor properties. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide has also been studied to assess its suitability for clinical development. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant toxicity.

One of the challenges in developing N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide as a therapeutic agent is optimizing its formulation for delivery. Researchers have explored various approaches to enhance its solubility and stability, including the use of prodrugs and nanoparticle formulations. These strategies aim to improve the compound's bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported at tested doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenoxy)acetamide (CAS No. 849515-26-0) is a promising compound with a unique chemical structure that confers several advantageous properties for therapeutic applications. Ongoing research continues to explore its potential as an anti-inflammatory and antitumor agent, with encouraging results from preclinical studies and early clinical trials. As further investigations progress, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.